N-(4-hydroxy-2-methylphenyl)-2-(4-isobutylphenyl)propanamide

• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: N-(4-hydroxy-2-methylphenyl)-2-[4-(2-methylpropyl)phenyl]propanamide
• InChI: InChI=1S/C20H25NO2/c1-13(2)11-16-5-7-17(8-6-16)15(4)20(23)21-19-10-9-18(22)12-14(19)3/h5-10,12-13,15,22H,11H2,1-4H3,(H,21,23)
• InChI Key: QMKWHFUCNKLVTF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)O)NC(=O)C(C)C2=CC=C(C=C2)CC(C)C

Description

N-(4-hydroxy-2-methylphenyl)-2-(4-isobutylphenyl)propanamide, commonly known as ML188, is a small molecule inhibitor that has shown potential in the field of drug discovery and development. This compound has been extensively studied for its ability to inhibit the activity of a specific protein, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

ML188 works by inhibiting the activity of a specific protein, which plays a key role in the development and progression of various diseases. This protein is involved in several cellular pathways, including cell proliferation, differentiation, and apoptosis. By inhibiting the activity of this protein, ML188 can prevent the development and progression of various diseases.
Biochemical and Physiological Effects
ML188 has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of a specific protein, which can lead to the prevention of the development and progression of various diseases. ML188 has also been shown to have anti-inflammatory properties, which can help reduce inflammation and improve overall health.

Advantages and Limitations for Lab Experiments

ML188 has several advantages for use in lab experiments. It is a small molecule inhibitor, making it easy to synthesize and study. It has also been extensively studied for its potential use in drug discovery and development. However, there are some limitations to the use of ML188 in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, it can be difficult to determine the optimal dosage for use in lab experiments.

Future Directions

There are several future directions for the study of ML188. One potential area of research is the development of more potent and selective inhibitors of the specific protein targeted by ML188. Another potential area of research is the study of the long-term effects of ML188 on various diseases, including cancer, cardiovascular disease, and neurological disorders. Additionally, the use of ML188 in combination with other drugs may also be a promising area of research.

Synthesis Methods

The synthesis of ML188 involves several steps, including the reaction of 4-isobutylphenylboronic acid with 2-bromo-4-hydroxyacetophenone, followed by the reaction of the resulting intermediate with 2-bromo-4'-isobutylacetophenone. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

ML188 has been extensively studied for its potential use in drug discovery and development. It has been shown to inhibit the activity of a specific protein, making it a promising candidate for the treatment of various diseases, including cancer, cardiovascular disease, and neurological disorders.